Cas no 1208076-08-7 (4-Chloro-2,6-difluorophenylmethylsulfone)

• Product Name: 4-Chloro-2,6-difluorophenylmethylsulfone
• CAS No: 1208076-08-7
• MF: C₇H₅ClF₂O₂S
• MW: 226.628206968307
• MDL: MFCD12922630
• CID: 4577498
• Update Time: 2025-10-12

4-Chloro-2,6-difluorophenylmethylsulfone Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,3-difluoro-2-methylsulfonylbenzene
• 4-Chloro-2,6-difluorophenylmethylsulfone

• MDL： MFCD12922630
• Inchi： 1S/C7H5ClF2O2S/c1-13(11,12)7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
• InChI Key： YBOSXMIKIAQNBT-UHFFFAOYSA-N
• SMILES： C1(F)=CC(Cl)=CC(F)=C1S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-Chloro-2,6-difluorophenylmethylsulfone

Comprehensive Overview of 4-Chloro-2,6-difluorophenylmethylsulfone (CAS No. 1208076-08-7): Properties, Applications, and Industry Insights

4-Chloro-2,6-difluorophenylmethylsulfone (CAS No. 1208076-08-7) is a specialized organosulfur compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated aromatic sulfone derivative exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both chloro and difluoro substituents on the phenyl ring enhances its electronic properties, while the methylsulfone group provides excellent leaving group characteristics in nucleophilic substitution reactions.

Recent studies highlight the growing demand for halogenated sulfones like 4-Chloro-2,6-difluorophenylmethylsulfone in drug discovery programs. Pharmaceutical researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents. The compound's molecular weight of 226.62 g/mol and lipophilicity (LogP ≈ 2.3) make it suitable for designing compounds with improved bioavailability – a key focus area in modern medicinal chemistry.

In the agrochemical sector, 4-Chloro-2,6-difluorophenylmethylsulfone serves as a precursor for novel crop protection agents. Its structural motifs appear in several experimental pesticides and herbicides under development, addressing the industry's need for more environmentally friendly solutions. The fluorine atoms in the molecule contribute to enhanced binding affinity with biological targets while maintaining favorable degradation profiles – a critical consideration in green chemistry initiatives.

The synthesis of CAS 1208076-08-7 typically involves electrophilic aromatic substitution followed by oxidation of the corresponding sulfide. Process chemists have developed optimized routes that emphasize atom economy and reduced waste generation, aligning with sustainable manufacturing principles. Analytical characterization by HPLC, NMR, and mass spectrometry confirms the high purity (>98%) required for research applications.

From a supply chain perspective, 4-Chloro-2,6-difluorophenylmethylsulfone remains a low-volume specialty chemical with limited commercial availability. However, custom synthesis providers report increasing inquiries from biotech startups and academic institutions exploring its potential. Proper storage conditions (room temperature, inert atmosphere) and handling procedures ensure material stability during transport and use.

Emerging applications in material science are expanding the utility of this compound. Researchers are investigating its incorporation into advanced polymers and liquid crystal formulations, where the sulfone moiety contributes to thermal stability and optical properties. These developments coincide with growing interest in high-performance materials for electronics and display technologies.

Regulatory considerations for 1208076-08-7 vary by jurisdiction, but most countries classify it as a research chemical rather than a commercial product. Safety data sheets recommend standard laboratory precautions including PPE and fume hood use when handling the powder form. Environmental fate studies suggest moderate biodegradability under aerobic conditions.

The future outlook for 4-Chloro-2,6-difluorophenylmethylsulfone appears promising as synthetic methodologies become more efficient. Computational chemistry approaches are helping identify new structure-activity relationships that could unlock additional applications. With the pharmaceutical industry increasingly focusing on fluorinated compounds and the agrochemical sector seeking novel active ingredients, this specialty chemical is well-positioned to play a significant role in multiple innovation pipelines.